![molecular formula C16H15Cl2NO B3982805 N-(3,4-dichlorophenyl)-3-phenylbutanamide CAS No. 86886-79-5](/img/structure/B3982805.png)
N-(3,4-dichlorophenyl)-3-phenylbutanamide
Overview
Description
N-(3,4-dichlorophenyl)-3-phenylbutanamide, also known as URB597, is a synthetic compound that belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors. It was first synthesized in 2003 by the Italian pharmaceutical company, Organon. URB597 has been the subject of extensive scientific research due to its potential therapeutic applications in the treatment of various medical conditions.
Mechanism of Action
N-(3,4-dichlorophenyl)-3-phenylbutanamide works by inhibiting the activity of FAAH, an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are naturally occurring compounds that play a role in regulating various physiological processes such as pain sensation, mood, and appetite. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have analgesic effects in preclinical studies. It has been demonstrated to reduce pain sensitivity in animal models of acute and chronic pain. This compound has also been shown to have anxiolytic and antidepressant effects in preclinical studies. It has been demonstrated to reduce anxiety and improve mood in animal models of anxiety and depression.
Advantages and Limitations for Lab Experiments
N-(3,4-dichlorophenyl)-3-phenylbutanamide has several advantages for use in laboratory experiments. It is a selective and potent inhibitor of FAAH, which makes it a useful tool for studying the endocannabinoid system. This compound is also relatively stable and has a long half-life, which allows for sustained inhibition of FAAH. However, this compound has some limitations for use in laboratory experiments. It has poor solubility in water, which can make it difficult to administer in vivo. This compound is also metabolized by cytochrome P450 enzymes, which can lead to variability in its pharmacokinetics.
Future Directions
There are several future directions for research on N-(3,4-dichlorophenyl)-3-phenylbutanamide. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects in animal models of these diseases. Another area of interest is its potential use in the treatment of pain. This compound has been shown to have analgesic effects in preclinical studies, and further research is needed to determine its potential clinical utility. Finally, there is interest in developing more potent and selective FAAH inhibitors based on the structure of this compound.
Scientific Research Applications
N-(3,4-dichlorophenyl)-3-phenylbutanamide has been extensively studied for its potential therapeutic applications in the treatment of various medical conditions. It has been shown to have analgesic, anxiolytic, and antidepressant effects in preclinical studies. This compound has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-3-phenylbutanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2NO/c1-11(12-5-3-2-4-6-12)9-16(20)19-13-7-8-14(17)15(18)10-13/h2-8,10-11H,9H2,1H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIRPUEPTKIAFPD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)NC1=CC(=C(C=C1)Cl)Cl)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101231047 | |
Record name | N-(3,4-Dichlorophenyl)-β-methylbenzenepropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101231047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
86886-79-5 | |
Record name | N-(3,4-Dichlorophenyl)-β-methylbenzenepropanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86886-79-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(3,4-Dichlorophenyl)-β-methylbenzenepropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101231047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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